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Compound of Interest

Compound Name: 1-Bromo-3-iodopropane

Cat. No.: B1590499

Technical Guide: Physical Properties of 1-
Bromo-3-iodopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Bromo-
3-iodopropane, specifically its boiling point and density. This document outlines the
experimentally determined values for these properties and provides detailed protocols for their
measurement, catering to the needs of researchers and professionals in the fields of chemistry
and drug development.

Core Physical Properties

1-Bromo-3-iodopropane is a haloalkane compound with the chemical formula CsHeBrl.
Accurate knowledge of its physical properties is essential for its application in chemical
synthesis and various research and development endeavors.

Data Presentation

The experimentally determined and predicted physical properties of 1-Bromo-3-iodopropane
are summarized in the table below for quick reference.
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Physical Property Value Conditions
Boiling Point 46-47 °C at 1.1 Torr[1]
Density 2.261 = 0.06 g/cm? Predicted

Experimental Protocols

Detailed methodologies for the determination of the boiling point under reduced pressure and
the density of liquid compounds are provided below. These protocols are standard laboratory
procedures that can be adapted for the specific analysis of 1-Bromo-3-iodopropane.

Boiling Point Determination under Reduced Pressure
(Vacuum Distillation)

The reported boiling point of 1-Bromo-3-iodopropane was determined under reduced
pressure. Vacuum distillation is the standard technique for determining the boiling point of
compounds that may decompose at their atmospheric boiling point or for purification purposes.

[2]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure.[3] By reducing the external pressure, the boiling point is lowered.[3]

Apparatus:

e Round-bottom flask

o Claisen adapter

o Thermometer and thermometer adapter
e Condenser

¢ Receiving flask

e Vacuum source (e.g., vacuum pump)

¢ Manometer
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e Heating mantle
« Stir bar or boiling chips
Procedure:

o Place the 1-Bromo-3-iodopropane sample into the round-bottom flask along with a stir bar
or boiling chips to ensure smooth boiling.

o Assemble the vacuum distillation apparatus. Ensure all ground glass joints are properly
sealed, using vacuum grease if necessary.

 Insert the thermometer so that the top of the bulb is level with the side arm of the Claisen
adapter leading to the condenser.

o Connect the apparatus to the vacuum source and the manometer.
» Slowly evacuate the system to the desired pressure (e.g., 1.1 Torr).
e Once the pressure is stable, begin heating the sample gently using the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor condenses. The boiling
point is the temperature at which the vapor and liquid are in equilibrium, and a steady stream
of condensate is observed.

e Record the temperature and the corresponding pressure.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pychometer, which is a flask with
a precisely known volume.[4][5]

Principle: Density is defined as the mass of a substance per unit volume. The pycnometer
method involves accurately measuring the mass of the liquid contained within a known volume.

Apparatus:

e Pycnometer (of a known volume)
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e Analytical balance

e Thermometer

o Constant temperature bath

Procedure:

e Thoroughly clean and dry the pycnometer.

o Accurately weigh the empty, dry pycnometer on an analytical balance.

 Fill the pycnometer with the 1-Bromo-3-iodopropane sample, ensuring no air bubbles are
trapped.

o Place the filled pycnometer in a constant temperature bath to bring the liquid to the desired
temperature.

o Carefully remove any excess liquid that may have expanded.
e Dry the outside of the pycnometer and weigh it again.

e The mass of the liquid is the difference between the mass of the filled and empty
pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Visualizations

The following diagrams illustrate the experimental workflows for determining the boiling point
and density of 1-Bromo-3-iodopropane.
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Boiling Point Determination Workflow
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Density Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1590499?utm_src=pdf-custom-synthesis
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=reduced_pressures
https://chemed.chem.purdue.edu/demos/main_pages/14.6.html
https://www.calnesis.com/en/measurements/density-liquids/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b1590499#physical-properties-of-1-bromo-3-iodopropane-boiling-point-density
https://www.benchchem.com/product/b1590499#physical-properties-of-1-bromo-3-iodopropane-boiling-point-density
https://www.benchchem.com/product/b1590499#physical-properties-of-1-bromo-3-iodopropane-boiling-point-density
https://www.benchchem.com/product/b1590499#physical-properties-of-1-bromo-3-iodopropane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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